![molecular formula C7H13NS B8643809 3-[(Butan-2-yl)sulfanyl]propanenitrile CAS No. 54974-66-2](/img/structure/B8643809.png)
3-[(Butan-2-yl)sulfanyl]propanenitrile
Cat. No. B8643809
M. Wt: 143.25 g/mol
InChI Key: JAURTADZILAMQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03984336
Procedure details
β-(1-Methyl-1-propylmercapto)propionitrile was prepared according to the procedure of Example 1 using 1-methyl-1-propanethiol (25.0 g; 0.28 moles), acrylonitrile (14.9 g; 0.28 moles) and sodium methoxide (0.5 g).
Name
sodium methoxide
Quantity
0.5 g
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
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[CH3:1][CH:2]([SH:5])[CH2:3][CH3:4].[C:6](#[N:9])[CH:7]=[CH2:8].C[O-].[Na+]>>[CH3:1][CH:2]([S:5][CH2:8][CH2:7][C:6]#[N:9])[CH2:3][CH3:4] |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
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25 g
|
|
Type
|
reactant
|
|
Smiles
|
CC(CC)S
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Step Two
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Name
|
|
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Quantity
|
14.9 g
|
|
Type
|
reactant
|
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Smiles
|
C(C=C)#N
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Step Three
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Name
|
sodium methoxide
|
|
Quantity
|
0.5 g
|
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Type
|
reactant
|
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Smiles
|
C[O-].[Na+]
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
CC(CC)SCCC#N
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
